![molecular formula C22H40N8O8 B1263863 Guadinomine D](/img/structure/B1263863.png)
Guadinomine D
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Overview
Description
Guadinomine D is a natural product found in Streptomyces with data available.
Scientific Research Applications
Biosynthesis and Inhibition of Type III Secretion System
Guadinomines, including Guadinomine D, are a family of anti-infective compounds produced by Streptomyces sp. K01-0509. They are known for their novel mode of action, particularly Guadinomine B, which is a potent inhibitor of the Type III secretion system (TTSS) of Gram-negative bacteria. TTSS is crucial for the virulence of several pathogenic bacteria, including Escherichia coli, Salmonella spp., and Yersinia spp. The understanding of the guadinomine biosynthetic gene cluster offers critical insight into the biosynthesis of these rare but potentially important natural products (Holmes et al., 2012).
Structural Elucidation and Inhibitory Properties
Guadinomine D, along with other guadinomines, has been isolated as inhibitors of TTSS-induced hemolysis. The structural studies, including various NMR experiments, have revealed that guadinomines consist of a carbamoylated cyclic guanidinyl moiety, an alkyl chain moiety, and an L-Ala-L-Val moiety. Guadinomine D specifically showed moderate activity in inhibiting TTSS-induced hemolysis (Iwatsuki et al., 2008).
Synthetic and Analytical Approaches
The total synthesis and determination of the absolute configuration of guadinomines, including Guadinomine D, have been achieved. This advancement is significant because any compound that disrupts the TTSS of bacteria is potentially an ideal anti-infectious drug. The reliable asymmetric synthesis of guadinomines has revealed their absolute configurations, which is crucial for understanding their biological activity (Hirose et al., 2008).
properties
Product Name |
Guadinomine D |
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Molecular Formula |
C22H40N8O8 |
Molecular Weight |
544.6 g/mol |
IUPAC Name |
(2S)-2-[[(2S)-2-[[2-acetamido-3-amino-8-(2-amino-1-carbamoyl-4,5-dihydroimidazol-4-yl)-6,7-dihydroxyoctanoyl]amino]propanoyl]amino]-3-methylbutanoic acid |
InChI |
InChI=1S/C22H40N8O8/c1-9(2)16(20(36)37)29-18(34)10(3)26-19(35)17(27-11(4)31)13(23)5-6-14(32)15(33)7-12-8-30(22(25)38)21(24)28-12/h9-10,12-17,32-33H,5-8,23H2,1-4H3,(H2,24,28)(H2,25,38)(H,26,35)(H,27,31)(H,29,34)(H,36,37)/t10-,12?,13?,14?,15?,16-,17?/m0/s1 |
InChI Key |
ZPHINSWGSDLJGU-UFDXCKQGSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](C(C)C)C(=O)O)NC(=O)C(C(CCC(C(CC1CN(C(=N1)N)C(=O)N)O)O)N)NC(=O)C |
Canonical SMILES |
CC(C)C(C(=O)O)NC(=O)C(C)NC(=O)C(C(CCC(C(CC1CN(C(=N1)N)C(=O)N)O)O)N)NC(=O)C |
synonyms |
guadinomine D |
Origin of Product |
United States |
Retrosynthesis Analysis
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